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Compound of Interest

Compound Name: Protriptyline-d3 Hydrochloride

Cat. No.: B568794

This technical guide provides a comprehensive overview of the physical and chemical
properties of Protriptyline-d3 Hydrochloride, tailored for researchers, scientists, and
professionals in drug development. This document includes key physicochemical data, detailed

experimental protocols, and visual diagrams to elucidate signaling pathways and experimental
workflows.

Physical and Chemical Data

Protriptyline-d3 Hydrochloride is the deuterated form of Protriptyline Hydrochloride, a
tricyclic antidepressant.[1] The incorporation of deuterium isotopes makes it a valuable tool in
pharmacokinetic and metabolic studies, often used as an internal standard for quantitative
analysis by methods such as NMR, GC-MS, or LC-MS.[1][2][3]

Table 1: Physicochemical Properties of Protriptyline-d3 Hydrochloride
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Property Value Source(s)

3-(5H-dibenzo[a,d][4]annulen-
. 5-yl)-N-
Chemical Name i ) [5]
(trideuteriomethyl)propan-1-

amine;hydrochloride

Protriptyline (N-Methyl-d3)

Synonyms Hydrochloride, Protriptyline-D3  [1][6]
Hydrochloride

Molecular Formula C19H1oDsCIN [71[81I9]

Molecular Weight 302.86 g/mol [71[81I9]

CAS Number 1435934-21-6 [1][6][71[8]

White to yellowish powder (for
Appearance [10]
non-deuterated form)

Freely soluble in water and
N soluble in dilute HCI (for non-
Solubility ] [4][10][11]
deuterated form). Soluble in

DMSO.

Store at 20° to 25°C (68° to
77°F). Keep container tightly
N closed and dry.[4] For solutions
Storage Conditions )
in solvent, store at -80°C for up
to 6 months or -20°C for up to

1 month.[12]

Table 2: Comparison with Non-Deuterated Protriptyline Hydrochloride
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Protriptyline-d3 Protriptyline
Property ] .
Hydrochloride Hydrochloride
Molecular Formula C19H19DsCIN C19H22CIN
Molecular Weight 302.86 g/mol [7] 299.84 g/mol [4][7][10]
CAS Number 1435934-21-6[7] 1225-55-4[7][13][14]

Experimental Protocols

The following are generalized methodologies relevant to the analysis and characterization of
Protriptyline-d3 Hydrochloride.

Quantitative Analysis by Liquid Chromatography-Mass
Spectrometry (LC-MS)

This protocol outlines a general method for the quantification of a target analyte in a biological
matrix using Protriptyline-d3 Hydrochloride as an internal standard.

» Objective: To accurately measure the concentration of non-deuterated Protriptyline in a
sample (e.g., plasma, urine).

e Principle: Isotope dilution mass spectrometry is a highly accurate method for quantification.
The deuterated standard (Protriptyline-d3 HCI) is chemically identical to the analyte but has
a different mass, allowing for precise measurement by correcting for variations during

sample preparation and analysis.[3]
e Procedure:
o Sample Preparation:

» Spike a known concentration of Protriptyline-d3 Hydrochloride into the biological
sample.

» Perform a protein precipitation step, typically with a cold organic solvent like acetonitrile
or methanol.
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= Vortex the mixture to ensure thorough mixing and precipitation.
» Centrifuge the sample to pellet the precipitated proteins.

» Collect the supernatant for analysis.

o LC Separation:
» |nject the supernatant onto a suitable C18 reverse-phase HPLC column.

» Use a gradient elution with a mobile phase consisting of an agueous component (e.g.,
water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1%
formic acid).

» The gradient program should be optimized to achieve good separation of the analyte
from matrix components.

o MS Detection:

» Utilize a mass spectrometer with an electrospray ionization (ESI) source operating in
positive ion mode.

= Monitor the specific mass-to-charge ratio (m/z) transitions for both Protriptyline and
Protriptyline-d3 using Multiple Reaction Monitoring (MRM).

o Quantification:

» Calculate the ratio of the peak area of the analyte to the peak area of the internal
standard (Protriptyline-d3).

» Determine the concentration of the analyte in the unknown sample by comparing this
ratio to a standard curve prepared with known concentrations of the analyte and a
constant concentration of the internal standard.

Purity and Identity Confirmation by High-Resolution
Mass Spectrometry (HRMS)
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o Objective: To confirm the elemental composition and purity of a Protriptyline-d3
Hydrochloride standard.

e Procedure:

o Prepare a dilute solution of Protriptyline-d3 Hydrochloride in a suitable solvent (e.g.,
methanol).

o Infuse the solution directly into a high-resolution mass spectrometer (e.g., Orbitrap or
TOF).

o Acquire the full scan mass spectrum in positive ion mode.

o Compare the experimentally measured accurate mass of the molecular ion with the
theoretically calculated mass for CioH19D3sN. The mass difference should be within a few
parts per million (ppm).

o Analyze the isotopic pattern to confirm the presence and number of deuterium atoms.

Visualizations

Mechanism of Action: Neurotransmitter Reuptake
Inhibition

Protriptyline, like other tricyclic antidepressants (TCAS), exerts its therapeutic effects primarily
by blocking the reuptake of key neurotransmitters in the synaptic cleft.[15][16][17] This action

increases the concentration and enhances the signaling of norepinephrine and, to a lesser
extent, serotonin.[13][18][19]
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Caption: Mechanism of action of Protriptyline.

Experimental Workflow: Isotope Dilution Analysis

The following diagram illustrates a typical workflow for quantifying an analyte in a complex

matrix using Protriptyline-d3 Hydrochloride as an internal standard.
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Caption: Workflow for quantitative analysis using a deuterated standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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